Cas no 1780232-26-9 (Methyl 5-amino-2,4-dichloronicotinate)

• Product Name: Methyl 5-amino-2,4-dichloronicotinate
• CAS No: 1780232-26-9
• MF: C₇H₆Cl₂N₂O₂
• MW: 221.040739536285
• CID: 4899483
• Update Time: 2025-05-23

Methyl 5-amino-2,4-dichloronicotinate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-amino-2,4-dichloronicotinate

• Inchi： 1S/C7H6Cl2N2O2/c1-13-7(12)4-5(8)3(10)2-11-6(4)9/h2H,10H2,1H3
• InChI Key： GAZGQVRMAJWRDU-UHFFFAOYSA-N
• SMILES： ClC1C(=CN=C(C=1C(=O)OC)Cl)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 203
• XLogP3: 1.6
• Topological Polar Surface Area: 65.2

Additional information on Methyl 5-amino-2,4-dichloronicotinate

Methyl 5-amino-2,4-dichloronicotinate: A Comprehensive Overview

Methyl 5-amino-2,4-dichloronicotinate (CAS No. 1780232-26-9) is a synthetic organic compound with a unique chemical structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound belongs to the class of nicotinates, which are derivatives of nicotinic acid, and it exhibits a range of interesting properties that make it a subject of ongoing research. The chemical name of this compound is Methyl 5-amino-2,4-dichloronicotinate, and its CAS number (1780232-26-9) serves as a unique identifier in chemical databases worldwide.

The molecular structure of Methyl 5-amino-2,4-dichloronicotinate consists of a nicotinic acid backbone with substituents at the 5-amino and 2,4-dichloro positions. This arrangement imparts specific electronic and steric properties to the molecule, which influence its reactivity and biological activity. Recent studies have focused on understanding the synthesis pathways for this compound, particularly methods that enhance yield and purity while minimizing environmental impact. Researchers have explored various catalysts and reaction conditions to optimize the production process, making it more efficient for large-scale manufacturing.

One of the most intriguing aspects of Methyl 5-amino-2,4-dichloronicotinate is its biological activity. Preclinical studies have demonstrated that this compound exhibits potential as a pesticide due to its ability to disrupt key biochemical pathways in target organisms. For instance, recent research has shown that it can inhibit acetylcholinesterase (AChE) activity in insects, which is crucial for their nervous system function. This finding has opened new avenues for its application in agricultural pest control, offering a safer alternative to traditional pesticides that may have adverse environmental effects.

In addition to its pesticidal properties, Methyl 5-amino-2,4-dichloronicotinate has shown promise in the field of medicinal chemistry. Scientists are investigating its potential as a lead compound for drug development, particularly in the treatment of neurodegenerative diseases such as Alzheimer's disease. The compound's ability to modulate AChE activity suggests that it could play a role in enhancing cognitive function by improving neurotransmitter signaling. However, further studies are needed to evaluate its safety and efficacy in human trials.

The synthesis of Methyl 5-amino-2,4-dichloronicotinate involves multiple steps, including chlorination and methylation reactions. Researchers have recently developed novel methods to streamline this process by using green chemistry principles. For example, the use of microwave-assisted synthesis has been shown to significantly reduce reaction times while maintaining high product quality. These advancements not only improve the scalability of production but also align with global efforts to promote sustainable chemical manufacturing practices.

Another area of interest is the stability and degradation pathways of Methyl 5-amino-2,4-dichloronicotinate under various environmental conditions. Understanding how this compound behaves in different ecosystems is essential for assessing its environmental impact and ensuring safe disposal practices. Recent studies have revealed that it undergoes rapid degradation under UV light exposure, which reduces its persistence in aquatic environments. This finding is particularly important for regulatory agencies tasked with evaluating the environmental risks associated with its use.

From a structural perspective, Methyl 5-amino-2,4-dichloronicotinate's amino group at position 5 plays a critical role in determining its reactivity and selectivity towards biological targets. The presence of two chlorine atoms at positions 2 and 4 further enhances its electronic properties, making it an attractive candidate for various chemical transformations. Researchers are currently exploring how these substituents can be modified to create derivatives with improved pharmacokinetic profiles or enhanced bioavailability.

In terms of market applications, Methyl 5-amino-2,4-dichloronicotinate holds potential in several industries beyond agriculture and medicine. For instance, it has been considered for use as an additive in personal care products due to its potential anti-inflammatory properties. However, further research is required to validate these applications and ensure compliance with regulatory standards.

Looking ahead, the future of Methyl 5-amino-2,4-dichloronicotinate lies in continued exploration of its diverse applications across multiple disciplines. As researchers uncover new insights into its structure-function relationships and biological effects, this compound is poised to make significant contributions to fields ranging from pest control to drug discovery.